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Compound of Interest

Compound Name: Boc-cis-3-hydroxy-D-proline

CAS No.: 118492-87-8

Cat. No.: B040044 Get Quote

Boc-cis-3-hydroxy-D-proline is a synthetically modified, non-proteinogenic amino acid

derivative that has garnered significant interest within the scientific community. Its unique

structural architecture, characterized by a D-enantiomeric proline scaffold, a cis-oriented

hydroxyl group at the C3 position, and a tert-butoxycarbonyl (Boc) protecting group on the

amine, makes it a highly valuable building block in medicinal chemistry and peptide science.[1]

The presence of the Boc group enhances the compound's stability and solubility in organic

solvents, facilitating its use in standard synthetic protocols.[1] More critically, the fixed

stereochemistry of the hydroxyl group and the D-configuration of the proline ring provide

powerful tools for influencing the conformation, biological activity, and proteolytic stability of

peptides and small molecule therapeutics.[1][2] This guide offers a comprehensive overview of

its structure, properties, synthesis, and key applications for professionals in drug development

and chemical research.

Molecular Structure and Physicochemical
Properties
The precise three-dimensional arrangement of Boc-cis-3-hydroxy-D-proline is fundamental to

its function. The pyrrolidine ring is inherently constrained, and the addition of the cis-hydroxyl

group further restricts its conformational flexibility. This feature is often exploited to induce

specific secondary structures, such as β-turns, in synthetic peptides.[3] The D-configuration

distinguishes it from the more common L-amino acids found in nature, a property that can

enhance the resistance of resulting peptides to enzymatic degradation.
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Chemical Structure Diagram
Caption: 2D structure of Boc-cis-3-hydroxy-D-proline.

Physicochemical Data
The following table summarizes the key physical and chemical properties of Boc-cis-3-
hydroxy-D-proline, which are essential for its handling, storage, and application in

experimental setups.

Property Value Reference(s)

Molecular Formula C₁₀H₁₇NO₅ [1][4][5]

Molecular Weight 231.25 g/mol [1][5]

CAS Number 118492-87-8 [1][4]

Appearance White powder / Solid [1][4]

Purity ≥ 97% (by NMR) [1]

Optical Rotation
[α]D²⁰ = +95 ± 2º (c=1 in

CHCl₃)
[1]

Storage Conditions 0-8 °C, Refrigerated [1][6]

Boiling Point 390.9 ± 42.0 °C (Predicted) [7]

Synthesis and Spectroscopic Characterization
The synthesis of Boc-protected amino acids is a cornerstone of modern peptide chemistry. The

primary goal is to mask the nucleophilic amine group to prevent unwanted side reactions during

subsequent carboxyl group activation and peptide coupling.

General Synthetic Workflow
The most direct synthesis involves the protection of the secondary amine of cis-3-hydroxy-D-

proline using di-tert-butyl dicarbonate ((Boc)₂O). This reaction is typically performed in a

suitable solvent with a base to facilitate the reaction. The choice of starting material with the

correct stereochemistry is critical to obtaining the desired final product.
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Caption: Generalized workflow for Boc protection of hydroxyproline.

Protocol: Boc Protection of cis-3-hydroxy-D-proline
This protocol is a representative procedure adapted from standard methods for the N-Boc

protection of amino acids.[8]

Dissolution: Dissolve cis-3-hydroxy-D-proline in a suitable solvent such as dichloromethane

(CH₂Cl₂) in a reaction flask.

Base Addition: Add a base, typically a tertiary amine like triethylamine (NEt₃), to the solution.

The base acts as a proton scavenger.

Reagent Addition: Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O) in the same

solvent to the reaction mixture while stirring at room temperature.

Reaction Monitoring: Allow the reaction to proceed for several hours. Monitor the

consumption of the starting material using an appropriate technique, such as Thin Layer

Chromatography (TLC).

Quenching and Extraction: Upon completion, quench the reaction and wash the organic

phase sequentially with a mild acid (e.g., saturated citric acid solution) and brine (saturated

NaCl solution) to remove unreacted reagents and salts.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the

crude product.

Purification: Purify the resulting solid or oil, often by recrystallization from a suitable solvent

system, to obtain the final high-purity product.[9]

Spectroscopic Characterization
NMR Spectroscopy: ¹H and ¹³C NMR are indispensable for structural confirmation. Key

signals in the ¹H NMR spectrum include a characteristic singlet around 1.4-1.5 ppm

corresponding to the nine equivalent protons of the tert-butyl group of the Boc protector.[10]

[11] Protons on the pyrrolidine ring will appear as more complex multiplets. ¹³C NMR will

show distinct signals for the carbonyls of the Boc group and the carboxylic acid, as well as
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the quaternary carbon and methyl carbons of the Boc group.[10] Purity is often assessed by

integrating the ¹H NMR signals.[1]

FTIR Spectroscopy: Infrared spectroscopy can confirm the presence of key functional

groups. Expected peaks would include a broad O-H stretch for the hydroxyl and carboxylic

acid groups, C-H stretches for the alkyl portions, and strong C=O stretches for the

carbamate and carboxylic acid carbonyls.

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound,

matching the expected value of 231.25 g/mol .[5]

Core Applications in Research and Drug
Development
Boc-cis-3-hydroxy-D-proline is not merely a protected amino acid; it is a strategic tool for

designing molecules with specific properties and functions.

Peptide Synthesis and Conformational Control
The primary application of this compound is as a building block in peptide synthesis,

particularly in Boc-based Solid-Phase Peptide Synthesis (SPPS).[1][12]

Conformational Influence: When incorporated into a peptide chain, the rigid structure of the

hydroxyproline ring restricts the conformational freedom of the backbone. The cis-hydroxyl

group can act as a hydrogen bond donor or acceptor, further stabilizing specific secondary

structures like turns and helices.[1][2]

Increased Stability: The inclusion of a D-amino acid renders the adjacent peptide bond less

susceptible to cleavage by common proteases, thereby increasing the in-vivo half-life of

peptide-based drugs.

Bioactive Peptides: It is used in the synthesis of biologically active peptides and

pharmaceuticals, where precise conformational control is essential for high-affinity binding to

biological targets.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b040044?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

